Cas no 1934500-14-7 (3-(5-bromopyridin-2-yl)-2,2-dimethylpropanal)

• Product Name: 3-(5-bromopyridin-2-yl)-2,2-dimethylpropanal
• CAS No: 1934500-14-7
• MF: C₁₀H₁₂BrNO
• MW: 242.11238193512
• CID: 5888308
• PubChem ID: 130743579
• Update Time: 2025-10-28

3-(5-bromopyridin-2-yl)-2,2-dimethylpropanal Chemical and Physical Properties

Names and Identifiers

• CID 130743579
• 2-Pyridinepropanal, 5-bromo-α,α-dimethyl-
• 3-(5-bromopyridin-2-yl)-2,2-dimethylpropanal
• EN300-1622464
• 1934500-14-7

• Inchi： 1S/C10H12BrNO/c1-10(2,7-13)5-9-4-3-8(11)6-12-9/h3-4,6-7H,5H2,1-2H3
• InChI Key： HVUIEXKGEHWXTM-UHFFFAOYSA-N
• SMILES： C1(CC(C)(C)C=O)=NC=C(Br)C=C1

Computed Properties

• Exact Mass: 241.01023g/mol
• Monoisotopic Mass: 241.01023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 30Ų

Experimental Properties

• Density: 1.356±0.06 g/cm3(Predicted)
• Boiling Point: 284.2±25.0 °C(Predicted)
• pka: 2.81±0.22(Predicted)

Additional information on 3-(5-bromopyridin-2-yl)-2,2-dimethylpropanal

Introduction to 3-(5-bromopyridin-2-yl)-2,2-dimethylpropanal (CAS No. 1934500-14-7)

3-(5-bromopyridin-2-yl)-2,2-dimethylpropanal, identified by the CAS number 1934500-14-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This aldehyde derivative features a unique structural motif combining a brominated pyridine ring with a branched alkyl side chain, making it a versatile intermediate in synthetic chemistry. The presence of both electrophilic and nucleophilic sites in its molecular framework allows for diverse chemical transformations, which are highly valuable in the development of novel bioactive molecules.

The compound’s significance lies in its potential applications as a building block for more complex pharmacophores. The 5-bromopyridine moiety is particularly noteworthy, as halogenated pyridines are widely recognized for their role in medicinal chemistry due to their ability to enhance metabolic stability and binding affinity to biological targets. In contrast, the 2,2-dimethylpropanal component introduces a sterically hindered aldehyde group, which can influence both the reactivity and the solubility profile of derivatives. This combination makes 3-(5-bromopyridin-2-yl)-2,2-dimethylpropanal a promising candidate for further functionalization.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds in addressing various therapeutic challenges. Pyridine derivatives, in particular, have been extensively studied for their role in modulating enzyme activity and receptor interactions. For instance, studies have demonstrated that substituents at the 5-position of pyridine can significantly alter the pharmacokinetic properties of molecules, thereby improving their clinical efficacy. The bromine atom in 3-(5-bromopyridin-2-yl)-2,2-dimethylpropanal serves as an excellent handle for cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the introduction of aryl or amino groups into the molecule.

The dimethylpropanal moiety contributes to the compound’s overall lipophilicity, which is a critical factor in drug design. By incorporating this bulky aldehyde group, chemists can fine-tune the partition coefficient of derived compounds between aqueous and lipid environments, optimizing their absorption and distribution within biological systems. This feature is particularly relevant in the development of oral medications where bioavailability is a key concern.

In the realm of medicinal chemistry, aldehydes are frequently employed as key functional groups due to their reactivity with nucleophiles such as amines and thiols. The aldehyde functionality in 3-(5-bromopyridin-2-yl)-2,2-dimethylpropanal can be readily converted into other reactive species like imines or Schiff bases, which are known to exhibit diverse biological activities. For example, Schiff base formation with primary amines has been explored for its potential applications in antimicrobial and anti-inflammatory agents.

Current research trends indicate that 3-(5-bromopyridin-2-yl)-2,2-dimethylpropanal could be instrumental in developing treatments for neurological disorders. Pyridine-based compounds have shown promise in modulating neurotransmitter systems, particularly acetylcholine and dopamine pathways. The structural features of this compound may allow it to interact with specific enzymes or receptors involved in conditions such as Alzheimer’s disease or Parkinson’s disease. Furthermore, its compatibility with modern synthetic methodologies like flow chemistry suggests that it could be scaled up efficiently for industrial applications.

The compound’s potential extends beyond traditional pharmaceutical applications into agrochemicals and material science. For instance, halogenated pyridines are known to serve as intermediates in the synthesis of pesticides and herbicides due to their ability to disrupt metabolic pathways in pests. Additionally, the unique steric environment provided by the dimethylpropanal group may make this compound useful in designing novel polymers or ligands for catalytic processes.

From a synthetic perspective, 3-(5-bromopyridin-2-yl)-2,2-dimethylpropanal offers several advantages over simpler aldehydes due to its complexity. The combination of electronic and steric effects from its substituents allows for precise control over reaction outcomes during derivatization. This level of control is essential when designing molecules with specific biological activities where subtle structural modifications can significantly impact potency and selectivity.

In conclusion,3-(5-bromopyridin-2-yl)-2,2-dimethylpropanal (CAS No. 1934500-14-7) represents a valuable asset for researchers engaged in drug discovery and material innovation. Its unique structural features position it as a versatile intermediate capable of yielding a wide range of bioactive molecules with tailored properties. As synthetic methodologies continue to evolve，this compound is likely to play an increasingly important role in advancing both academic research and industrial applications.